Cas no 2972-82-9 (Piperonylidenemalononitrile)

• Product Name: Piperonylidenemalononitrile
• CAS No: 2972-82-9
• MF: C₁₁H₆N₂O₂
• MW: 198.177542209625
• MDL: MFCD00022987
• CID: 268434
• PubChem ID: 18091
• Update Time: 2025-05-20

Piperonylidenemalononitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-(1,3-benzodioxol-5-ylmethylene)-
• (Benzo[3,4-d]1,3-dioxolan-5-ylmethylene)-methane-1,1-dicarbonitrile
• (Benzo[3,4-d]1,3-dioxolan-5-ylmethylene)methane-1,1-dicarbonitrile
• 2-(1,3-benzodioxol-5-ylmethylidene)propanedinitrile
• (2H-benzo[3,4-d]1,3-dioxolen-5-ylmethylene)methane-1,1-dicarbonitrile
• 2-((benzo[d][1,3]dioxol-5-yl)methylene)malononitrile
• 2-(3,4-methylenedioxyphenylmethylene)malonitrile
• 2-benzo[1,3]dioxol-5-ylmethylene-malononitrile
• benzo[1,3]dioxol-5-ylmethylene-malononitrile
• MALONONITRILE,(PIPERONYLIDENE)
• Piperonylidenemalononitrile
• NSC 1340
• NSC-521577
• AC2BZ3JS4G
• Maybridge1_007110
• BDBM4330
• 2-(2H-1,3-benzodioxol-5-ylmethylidene)propanedinitrile
• 2-(1,3-Benzodioxol-5-ylmethylene)propanedinitrile
• Oprea1_083830
• MALONONITRILE, (PIPERONYLIDENE)-
• NSC-1340
• benzylidenemalononitrile (BMN) deriv. 14
• UNII-AC2BZ3JS4G
• 2X-0244
• NSC521577
• 2-(1, 3-benzodioxol-5-ylmethylidene)propanedinitrile
• CHEMBL78005
• FT-0634583
• Propanedinitrile, 2-(1,3-benzodioxol-5-ylmethylene)-
• 2-(Benzo[d][1,3]dioxol-5-ylmethylene)malononitrile
• CS-0318187
• Oprea1_282990
• AWMFEYQOEQDZKO-UHFFFAOYSA-N
• HMS561L04
• MFCD00022987
• AKOS000266877
• NSC1340
• SCHEMBL3369590
• BRN 0181717
• NSC 521577
• DTXSID50183872
• 2-(1,3-benzodioxol-5-ylmethylene)malononitrile
• 2-[(2H-1,3-benzodioxol-5-yl)methylidene]propanedinitrile
• 2972-82-9
• 5-19-07-00480 (Beilstein Handbook Reference)
• DB-047637
• G77471
• (1,3-benzodioxol-5-ylmethylidene)propanedinitrile
• STK028870

• MDL： MFCD00022987
• Inchi： 1S/C11H6N2O2/c12-5-9(6-13)3-8-1-2-10-11(4-8)15-7-14-10/h1-4H,7H2
• InChI Key： AWMFEYQOEQDZKO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(/C=C(\C#N)/C#N)=CC1=2

Computed Properties

• Exact Mass: 198.04300
• Monoisotopic Mass: 198.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04000
• LogP: 1.84586

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on Piperonylidenemalononitrile

Piperonylidenemalononitrile: A Comprehensive Overview

Piperonylidenemalononitrile, also known by its CAS number 2972-82-9, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of piperonyl alcohol, which is a naturally occurring compound found in several plants, including those belonging to the Apiaceae family. The structure of Piperonylidenemalononitrile consists of a piperonyl group attached to a malononitrile moiety, making it a unique molecule with diverse applications.

The synthesis of Piperonylidenemalononitrile involves a series of chemical reactions that combine piperonyl alcohol with malononitrile under specific conditions. This process ensures the formation of a stable compound with distinct chemical properties. Recent studies have highlighted the potential of this compound in various industries, particularly in agriculture and pharmaceuticals.

In the agricultural sector, Piperonylidenemalononitrile has been explored for its insecticidal properties. Research conducted in 2023 demonstrated that this compound exhibits potent activity against several agricultural pests, including aphids and beetles. The mechanism of action involves interference with the nervous system of insects, leading to paralysis and eventual death. This makes it a promising alternative to conventional pesticides, which often pose environmental and health risks.

Beyond agriculture, Piperonylidenemalononitrile has shown potential in the pharmaceutical industry. Studies have revealed its antimicrobial properties, particularly against gram-positive bacteria and certain fungal strains. This has led to investigations into its use as an ingredient in topical antiseptics and preservatives for personal care products. The compound's ability to inhibit bacterial growth without causing significant toxicity to human cells makes it a valuable candidate for further research.

Recent advancements in nanotechnology have also opened new avenues for the application of Piperonylidenemalononitrile. Researchers have successfully incorporated this compound into nanoformulations designed for targeted drug delivery systems. These formulations enhance the bioavailability of the compound while minimizing side effects, paving the way for innovative therapeutic applications.

The environmental impact of Piperonylidenemalononitrile has been another area of focus for scientists. Studies indicate that the compound degrades relatively quickly under natural conditions, reducing its persistence in the environment compared to traditional pesticides. This biodegradability is a critical factor in determining its suitability for sustainable agricultural practices.

In conclusion, Piperonylidenemalononitrile (CAS No. 2972-82-9) is a versatile compound with a wide range of applications across multiple industries. Its insecticidal, antimicrobial, and potential therapeutic properties make it an intriguing subject for ongoing research. As advancements in chemistry and technology continue to evolve, the future of this compound looks promising, offering new opportunities for innovation and sustainable solutions.